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Compound of Interest

Compound Name: NOC 18

Cat. No.: B8811787 Get Quote

Technical Support Center: NOC 18
This guide provides researchers, scientists, and drug development professionals with essential

information for handling the nitric oxide (NO) donor, NOC 18 (also known as DETA NONOate),

to prevent its rapid degradation in solution and ensure experimental reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is NOC 18 and how does it release nitric oxide (NO)?

A1: NOC 18 is a diazeniumdiolate compound that functions as a nitric oxide (NO) donor.[1] It

belongs to a class of compounds called NONOates which spontaneously release NO under

physiological conditions (i.e., in aqueous solution at neutral pH) without the need for cofactors.

[2][3] The decomposition of a single NOC 18 molecule releases two molecules of NO, although

the release of the second molecule is very slow.[2][3] Its primary advantage is the ability to

introduce controlled amounts of pure NO into an experimental system at a predictable rate.[2]

Q2: What is the main factor causing the degradation of NOC 18 in solution?

A2: The primary factor governing the degradation of NOC 18 and the subsequent release of

NO is pH.[4] NOC 18 is relatively stable in alkaline solutions (pH ≥ 10.0) but begins to

decompose as the pH is lowered.[4] This decomposition is considered almost instantaneous at

a pH of 5.0.[4]
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Q3: How should I prepare a stock solution of NOC 18 to maximize its stability?

A3: To maximize stability, you should prepare stock solutions in a cold, alkaline solution. The

recommended solvent is 0.1 M sodium hydroxide (NaOH).[2][3] Stock solutions made in water

or physiological buffers like PBS (pH 7.4) are highly unstable and must be used immediately

after preparation.

Q4: After preparing a stock solution in NaOH, how long can I store it?

A4: Even when prepared in 0.1 M NaOH and stored at -20°C, the stock solution is not

completely stable and should be used within one day.[2][3] It is estimated that the solution

degrades by about 5% per day under these conditions.[2][3] For best results, always prepare

the stock solution fresh on the day of the experiment and keep it on an ice bath.[3]

Q5: What is the half-life of NOC 18 once it is added to my experimental buffer?

A5: The half-life (t½) of NOC 18 is dependent on both pH and temperature. In a 0.1 M

phosphate buffer at pH 7.4, the half-life is approximately 20 hours at 37°C and 56 hours at 22-

25°C.[5] Another source reports a half-life of about 3400 minutes (56.7 hours) in PBS (pH 7.4)

at 22°C.[6]

Q6: How should I handle and store the solid (powder) form of NOC 18?

A6: Solid NOC 18 should be stored at -20°C or -80°C, protected from light and moisture.[2][5]

The compound is hygroscopic and sensitive to moisture, which can cause it to discolor upon

exposure to air.[5] It is critical to keep the vial tightly sealed until use.[5]

Troubleshooting Guide
Problem: My experiment shows no biological effect, and I suspect the NOC 18 has degraded.
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Potential Cause Recommended Solution

Improper Stock Solution Preparation

The stock solution was prepared in a neutral

buffer (e.g., PBS or water) instead of an alkaline

solution.

Aged Stock Solution
The stock solution was prepared more than 24

hours before the experiment.

Improper Storage of Stock Solution
The alkaline stock solution was left at room

temperature for an extended period.

Degraded Solid Compound
The solid NOC 18 powder was improperly

stored (e.g., exposed to moisture or light).

Problem: I am observing inconsistent results between different experimental trials.

Potential Cause Recommended Solution

Variable Stock Solution Age

Using stock solutions of different ages (e.g., one

fresh, one a day old) can lead to different

effective concentrations.

Temperature Fluctuations
The rate of NO release is temperature-

dependent.[5]

Insufficient Buffering Capacity

The addition of the alkaline stock solution

slightly increases the pH of the experimental

medium, which can slow the initial rate of NO

release.

Data Summary
Table 1: Half-Life of NOC 18 in Aqueous Buffer
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Buffer Condition Temperature Half-Life (t½) Citation(s)

0.1 M Phosphate

Buffer (pH 7.4)
37°C ~20 hours [5]

0.1 M Phosphate

Buffer (pH 7.4)
22-25°C ~56 hours [5]

PBS (pH 7.4) 22°C
~3400 minutes (56.7

hours)

Table 2: Storage and Handling Recommendations for NOC 18

Form
Storage
Temperature

Key Handling
Instructions

Citation(s)

Solid (Powder) -20°C to -80°C

Protect from light and

moisture; keep vial

tightly sealed.[2][5]

Stock Solution (in 0.1

M NaOH)
-20°C (short-term)

Prepare fresh and use

within 24 hours; keep

on ice during use.[2]

[3]

Working Solution (in

neutral buffer)
N/A

Use immediately;

solution is unstable.

Experimental Protocols & Visualizations
Protocol: Preparation of a 10 mM NOC 18 Stock Solution

Weigh out the required amount of solid NOC 18 (Molecular Weight: 163.18 g/mol ).[3]

Prepare a stock of 0.1 M NaOH in high-purity water and chill it on an ice bath.

Under minimal light, dissolve the solid NOC 18 in the cold 0.1 M NaOH to a final

concentration of 10 mM.[3]
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Vortex briefly until fully dissolved.

Keep the stock solution on an ice bath at all times and use it within the same day.[3]

Protocol: Dosing NOC 18 into an Experimental System
(e.g., Cell Culture)

Ensure your experimental medium (e.g., cell culture medium in a petri dish) is at the desired

temperature (e.g., 37°C).

Using the freshly prepared 10 mM alkaline stock solution, calculate the volume needed to

achieve your final desired concentration.

To avoid altering the pH of your experimental system, ensure the volume of the added stock

solution does not exceed 1/50th of the total volume of your medium.[3] For example, add no

more than 20 µL of stock solution to 1 mL of medium.

Add the calculated volume of the NOC 18 stock solution directly to your experimental

medium. Mix gently.

Nitric oxide release will begin immediately upon introduction into the neutral pH environment

of the medium.[3]
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Caption: Workflow for handling NOC 18 from storage to experimental use.
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Click to download full resolution via product page

Caption: pH-dependent degradation pathway of NOC 18.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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